Cas no 54876-90-3 (benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci))
54876-90-3 structure
Product Name:benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
CAS No:54876-90-3
MF:C11H14O
MW:162.228263378143
CID:943011
PubChem ID:12467047
Update Time:2025-04-19
benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci)
- 2-methyl-6-propan-2-ylbenzaldehyde
- BENZALDEHYDE, 2-METHYL-6-(1-METHYLETHYL)-
- 2-Isopropyl-6-methylbenzaldehyde
- DTXSID10499406
- DB-325746
- 2-Methyl-6-(propan-2-yl)benzaldehyde
- AKOS006345548
- 6-Isopropyl-2-methylbenzaldehyde
- SCHEMBL6216932
- RNGMRNOGEALOPW-UHFFFAOYSA-N
- Benzaldehyde,2-methyl-6-(1-methylethyl)-(9ci)
- 2-isopropyl-6-methylbenzaldehyd
- 54876-90-3
- starbld0018495
-
- Inchi: 1S/C11H14O/c1-8(2)10-6-4-5-9(3)11(10)7-12/h4-8H,1-3H3
- InChI Key: RNGMRNOGEALOPW-UHFFFAOYSA-N
- SMILES: O=CC1C(C)=CC=CC=1C(C)C
Computed Properties
- Exact Mass: 162.104465066g/mol
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
benzaldehyde, 2-methyl-6-(1-methylethyl)- (9ci) Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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